Cas no 946206-97-9 (1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine)

• Product Name: 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine
• CAS No: 946206-97-9
• MF: C₂₀H₁₇ClFN₇O₂S
• MW: 473.911083936691
• CID: 5504385
• PubChem ID: 26844936
• Update Time: 2025-07-09

1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine Chemical and Physical Properties

Names and Identifiers

• 7-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 946206-97-9
• 7-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-3-(3-fluorophenyl)triazolo[4,5-d]pyrimidine
• AKOS005010778
• 1-(2-chlorobenzenesulfonyl)-4-[3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine
• F2866-0128
• HMS3525G03
• 7-{4-[(2-chlorophenyl)sulfonyl]piperazin-1-yl}-3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidine
• 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

• Inchi： 1S/C20H17ClFN7O2S/c21-16-6-1-2-7-17(16)32(30,31)28-10-8-27(9-11-28)19-18-20(24-13-23-19)29(26-25-18)15-5-3-4-14(22)12-15/h1-7,12-13H,8-11H2
• InChI Key： QMTBYLLWBDXTLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(N1CCN(C2C3=C(N=CN=2)N(C2C=CC=C(C=2)F)N=N3)CC1)(=O)=O

Computed Properties

• Exact Mass: 473.0836998g/mol
• Monoisotopic Mass: 473.0836998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 106Ų

Additional information on 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine

Comprehensive Analysis of 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 946206-97-9)

The compound 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 946206-97-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a triazolopyrimidine core and a piperazine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its unique sulfonyl and fluorophenyl functional groups.

In recent years, the demand for novel heterocyclic compounds like 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's CAS No. 946206-97-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its structural complexity aligns with current trends in targeted therapy and precision medicine, where molecules with high specificity are prioritized.

One of the most intriguing aspects of this compound is its potential interaction with enzyme systems and receptor proteins. The presence of a fluorophenyl group enhances its binding affinity, while the chlorobenzenesulfonyl moiety contributes to its stability and bioavailability. These features make it a subject of interest for studies focusing on kinase inhibition and signal transduction, areas that are pivotal in modern biopharmaceutical development.

From a synthetic perspective, 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine represents a challenge for organic chemists due to its intricate architecture. The incorporation of a triazolopyrimidine ring requires precise multi-step synthesis, often involving catalyzed cross-coupling reactions and cyclization techniques. Such synthetic routes are frequently explored in peer-reviewed journals, highlighting the compound's significance in methodological innovation.

The pharmacological profile of this compound is another area of active investigation. Preliminary studies suggest that its piperazine component may play a role in enhancing blood-brain barrier penetration, a critical factor for central nervous system (CNS) therapeutics. This has led to speculation about its applicability in treating neurodegenerative disorders, a hot topic in contemporary biomedical research. However, further in vitro and in vivo studies are necessary to validate these hypotheses.

In the context of intellectual property, CAS No. 946206-97-9 has been referenced in several patents, underscoring its commercial potential. Companies specializing in small molecule therapeutics are keenly monitoring developments related to this compound, as it could serve as a foundation for next-generation drugs. The fluorophenyl and chlorobenzenesulfonyl groups are particularly valuable in structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

Environmental and toxicological assessments of 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine are also underway, as regulatory agencies emphasize the importance of sustainable chemistry. Researchers are evaluating its biodegradability and ecotoxicological impact, ensuring compliance with global green chemistry standards. This aligns with the growing consumer demand for environmentally friendly pharmaceuticals.

In summary, 1-(2-chlorobenzenesulfonyl)-4-3-(3-fluorophenyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-ylpiperazine (CAS No. 946206-97-9) is a multifaceted compound with broad implications for drug development, chemical synthesis, and biomedical research. Its unique structural features and potential therapeutic applications make it a standout subject in the scientific community. As research progresses, this compound may well become a cornerstone in the development of innovative pharmaceutical agents.